Cas no 13941-09-8 (Phenol, 3-iodo-, methylcarbamate)

Phenol, 3-iodo-, methylcarbamate structure
13941-09-8 structure
Product Name:Phenol, 3-iodo-, methylcarbamate
CAS No:13941-09-8
MF:C8H8INO2
MW:277.059094429016
CID:1268776
PubChem ID:21680059
Update Time:2025-04-20

Phenol, 3-iodo-, methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-iodo-, methylcarbamate
    • N-METHYL-3-IODOPHENYLCARBAMATE
    • 13941-09-8
    • InChI=1/C8H8INO2/c1-10-8(11)12-7-4-2-3-6(9)5-7/h2-5H,1H3,(H,10,11)
    • DTXSID60879375
    • BZFKDVVOMPKNHQ-UHFFFAOYSA-
    • Inchi: 1S/C8H8INO2/c1-10-8(11)12-7-4-2-3-6(9)5-7/h2-5H,1H3,(H,10,11)
    • InChI Key: BZFKDVVOMPKNHQ-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)OC(NC)=O

Computed Properties

  • Exact Mass: 276.95954
  • Monoisotopic Mass: 276.95998g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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